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Compound of Interest

Compound Name: Cyclopropane-D6

CAS No.: 2207-64-9

Cat. No.: B3044124

Get Quote

Executive Summary
Cyclopropane-D6 (

, CAS: 2207-64-9) is the fully deuterated isotopologue of cyclopropane.[1] It serves as a critical
reagent in mechanistic studies (kinetic isotope effects), a metabolic blocking group in
deuterated drug development, and a specialized NMR standard.[1]

While chemically robust under ambient conditions,

presents unique handling challenges due to its physical state (gas at room temperature), high
flammability, and the economic necessity of preventing isotopic dilution.[1] This guide outlines
the physicochemical profile, stability mechanisms, and rigorous protocols for the storage and
transfer of Cyclopropane-D6, ensuring both safety and isotopic integrity.

Physicochemical & Isotopic Profile
Cyclopropane-D6 shares the high ring strain of its protio-analog (~27.5 kcal/mol) but exhibits

subtle physical differences due to the deuterium isotope effect.[1]
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Table 1: Comparative Properties of Protio- and Deutero-Cyclopropane

Property
Cyclopropane (

)

Cyclopropane-D6 (

)
Technical Note

Molecular Weight 42.08 g/mol 48.12 g/mol

+14.3% mass

increase affects

diffusion rates.[1]

Boiling Point (1 atm) -32.9 °C ~ -33.0 °C

Inverse isotope effects

in hydrocarbons are

often negligible; treat

as identical.[1]

Melting Point -128 °C -128 °C

Density (Gas) 1.88 g/L (0°C) 2.15 g/L (0°C)
D6 gas is significantly

heavier than air.[1]

Isotopic Enrichment N/A
Typically

98 atom % D

Critical parameter for

NMR/MS applications.

[1]

Ring Strain 27.5 kcal/mol ~27.5 kcal/mol

High reactivity toward

electrophiles/radicals.

[1]

Stability Dynamics
The stability of

is governed by three distinct vectors: Thermal, Chemical, and Isotopic.[1]

Thermal Stability (Isomerization)
Cyclopropane-D6 is kinetically stable at room temperature despite its thermodynamic

instability.[1] The activation energy (

) for the unimolecular isomerization to propene-d6 is high (~65 kcal/mol).[1]
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Safe Zone:

.[1][2] No detectable isomerization occurs during standard storage.[1]

Danger Zone:

.[1] Rapid thermal rearrangement to propene-d6 occurs.[1]

Isotopic Stability (H/D Exchange)
The primary quality risk is back-exchange (D

H), where deuterium is replaced by protium from environmental moisture or solvents.[1]

Mechanism: Cyclopropyl C-D bonds have high s-character (

hybridization) and are relatively acidic (

).[1]

Risk Factors:

Protic Solvents: Exposure to

, MeOH, or acids.[1]

Transition Metals: Ir, Pt, or Pd catalysts can facilitate C-H activation and rapid scrambling.

[1]

Strong Bases: Amide or alkoxide bases can deprotonate the ring, leading to exchange.[1]

Chemical Stability
The molecule is inert to oxidation by air at room temperature.[1] However, it is incompatible

with strong oxidizing agents (e.g., liquid oxygen, chlorine) due to explosion hazards.[1]

Storage Architecture
Proper storage depends on the quantity and vessel type.[1]
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Vessel Specifications
Lecture Bottles (Pressurized):

Usage: Large quantities (>5 L gas).[1]

Condition: Stored at ambient temperature (or cool room).[1]

Valve: CGA 170 or similar.[1][3] Always use a check valve to prevent backflow of reaction

mixtures into the cylinder.[1]

Break-Seal Glass Ampoules:

Usage: Small quantities (0.1 L - 1.0 L gas).[1]

Condition: Often packaged under partial vacuum (sub-atmospheric pressure).[1]

Critical Note: Do not attempt to open these with a file or score-and-snap method. You must

use a vacuum line with a magnetic breaker (see Section 5).[1]

Environmental Controls
Temperature: Store below 50°C. Cool, well-ventilated area.

Light: No specific photosensitivity, but amber glass is preferred to prevent degradation of

labels or secondary packaging.[1]

Security: Cylinders must be chained vertically. Ampoules should be stored in padded

secondary containment to prevent mechanical breakage.[1]

Advanced Handling Protocols: Vacuum Line
Transfer
Handling

from break-seal ampoules requires a high-vacuum manifold (Schlenk line) to ensure
quantitative transfer and prevent air contamination.[1]
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The "Cold Finger" Transfer Method
This protocol utilizes the boiling point difference between

(-33°C) and Nitrogen (-196°C) to move the gas without mechanical pumping.

Prerequisites:

High-vacuum manifold (< 1 mbar).[1]

Liquid Nitrogen (

) Dewar.[1]

Glassware: Break-seal adaptor with magnetic hammer (breaker).[1]

Workflow Diagram:

Safety Critical Check

Break-Seal Ampoule
(Cyclopropane-D6)
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3. Submerge Receiver
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Figure 1: Cryogenic vacuum transfer workflow for Cyclopropane-D6.

Step-by-Step Protocol
Setup: Attach the break-seal ampoule to the manifold using a glass adaptor containing a

glass-encased magnetic bar (the "hammer").[1] Grease all joints (high-vacuum grease).[1]

Evacuation: Open the adaptor to the vacuum line. Evacuate until the gauge reads < 0.05

mmHg.[1] Flame-dry the glass lines (optional, but recommended to remove moisture).[1]
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Isolation: Close the main vacuum valve to the pump. The system is now static vacuum.[1]

Cryo-Preparation: Immerse the receiver flask (or cold finger) into a Liquid Nitrogen (

) bath.[1] Wait 2 minutes for the glass to chill.

Breach: Use an external magnet to lift the internal hammer and drop it onto the break-seal

frangible tip.[1] The tip shatters.

Transfer: The

will immediately sublime/distill from the ampoule (RT) to the receiver (

temp), freezing as a solid. Allow 5-10 minutes for complete transfer.

Verification: Close the valve to the receiver. Remove the

bath.[1][4] As the receiver warms, the solid

will melt and then vaporize. The manometer pressure should rise, confirming transfer.[1]

Quality Control & Verification
To validate the stability of stored material, use the following analytical methods.

H-NMR (Proton NMR)
Purpose: Detect isotopic impurity (presence of

).

Method: Run a blank solvent scan (e.g., ngcontent-ng-c2699131324="" _nghost-ng-

c2339441298="" class="inline ng-star-inserted">

).[1] Introduce a small amount of

gas.[1]

Signal: Protio-cyclopropane shows a sharp singlet at

0.22 ppm.[1]
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Acceptance Criteria: No integration at 0.22 ppm above the background noise.

GC-MS[1]
Purpose: Confirm chemical purity and mass enrichment.

Signal: Look for the molecular ion peak

m/z.[1]

Contaminants: Propene-d6 (isomer) will have the same mass but a different retention time.

[1]

Safety & Regulatory
Danger: Extremely Flammable Gas[1]

Flash Point: < -50°C (estimated).[1]

Explosive Limits: 2.4% (LEL) – 10.4% (UEL) in air.[1][2]

Asphyxiation: Displaces oxygen in low-lying areas (Vapor Density = 1.45 vs Air).[1]

Emergency Response:

Leak: Evacuate area. Eliminate ignition sources.[1] Ventilate.

Fire: Do not extinguish a leaking gas fire unless the leak can be stopped.[1] Cool cylinder

with water spray.[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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